Cas no 2172391-01-2 (3-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid)

• Product Name: 3-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid
• CAS No: 2172391-01-2
• MF: C₂₅H₁₉BrF₂N₂O₅
• MW: 545.329572916031
• CID: 6419814
• PubChem ID: 165527022
• Update Time: 2025-06-13

3-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid
• 3-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2,2-difluoropropanoic acid
• EN300-1498937
• 2172391-01-2

• Inchi： 1S/C25H19BrF2N2O5/c26-14-9-10-19(22(31)29-13-25(27,28)23(32)33)21(11-14)30-24(34)35-12-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20H,12-13H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： IBZHWJDLFBNIOC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(NCC(C(=O)O)(F)F)=O)=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.04454g/mol
• Monoisotopic Mass: 544.04454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid

Recent Advances in the Study of 3-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid (CAS: 2172391-01-2)

The compound 3-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid (CAS: 2172391-01-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a fluorenylmethoxycarbonyl (Fmoc) protecting group and difluoropropanoic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques to achieve a yield of over 85%, with HPLC purity exceeding 98%. This advancement is critical for enabling further pharmacological studies and potential industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid exhibits moderate inhibitory effects on certain kinase enzymes implicated in inflammatory pathways. Specifically, the compound showed IC50 values in the low micromolar range against JAK3 and SYK kinases, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another notable application of this compound is its use as a versatile intermediate in the synthesis of peptide-based therapeutics. The presence of the Fmoc group allows for easy deprotection under mild conditions, making it suitable for use in Fmoc-based peptide synthesis. Recent work has explored its incorporation into peptide sequences designed to target protein-protein interactions (PPIs) involved in cancer progression. Early results indicate that derivatives of this compound can enhance the binding affinity and selectivity of these peptides.

Despite these promising developments, challenges remain in the clinical translation of 3-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid. Issues such as metabolic stability, oral bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are underway to tackle these challenges and accelerate the development of this compound into viable therapeutic agents.

In conclusion, 3-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and demonstrated biological activities position it as a valuable candidate for further investigation. Continued research into its synthesis, mechanism of action, and therapeutic potential will undoubtedly contribute to advancements in drug discovery and development.